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Compound of Interest

Compound Name: HA-1004

Cat. No.: B1663004

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential information
and step-by-step procedures for the proper disposal of HA-1004, a selective protein kinase A
(PKA) inhibitor also known as N-(2-guanidinoethyl)-5-isoquinolinesulfonamide.

HA-1004 and its hydrochloride or dihydrochloride salts are utilized in research to inhibit PKA
and act as a dual inhibitor of cGMP-dependent and cAMP-dependent protein kinases.
Understanding its properties is the first step toward safe disposal.

Key Chemical Information

Property Value
Chemical Name N-(2-guanidinoethyl)-5-isoquinolinesulfonamide
CAS Number 91742-10-8 (Dihydrochloride)

92564-08-4 (Hydrochloride)

Molecular Formula C12H15Ns0:2S (Base)

C12H15Ns02S - 2HCI (Dihydrochloride)

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) for HA-1004 hydrochloride, this compound is not
classified as a hazardous substance or mixture. However, it is crucial to follow standard
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laboratory safety protocols.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear compatible chemical-resistant gloves.
» Skin and Body Protection: Wear a laboratory coat.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of HA-1004. This
process is designed to minimize environmental impact and ensure compliance with safety
regulations.
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Figure 1. Logical workflow for the proper disposal of HA-1004.

o Waste Identification and Segregation:

o lIdentify all waste containing HA-1004, including pure compound, solutions, and
contaminated labware (e.g., vials, pipette tips).

o Segregate HA-1004 waste from other chemical waste streams to avoid potential reactions.

e For Small, Uncontaminated Quantities (typically <1g):
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o Dissolve the HA-1004 in a combustible solvent, such as a flammable alcohol (e.g.,
ethanol, isopropanol).

o This solution should then be collected in a properly labeled, sealed, and appropriate waste
container for flammable liquids.

o Arrange for disposal through a licensed chemical waste incineration service. This is often
coordinated through your institution's Environmental Health and Safety (EHS) department.

e For Large Quantities or Contaminated Waste:

o Package the waste HA-1004 (solid or in solution) in a clearly labeled, sealed, and
chemically compatible container.

o The label should include "Waste HA-1004," the approximate quantity, and any other
components of the waste stream.

o Contact your institution's EHS or equivalent safety office to arrange for pickup and
disposal. They will provide guidance on specific packaging and labeling requirements.

o Decontamination of Labware:

o Thoroughly rinse any labware that has come into contact with HA-1004 with a suitable
solvent (e.g., ethanol or acetone) three times.

o Collect the rinsate as chemical waste and dispose of it along with other HA-1004 waste.

o After triple rinsing, the labware can typically be washed with soap and water for reuse or
disposed of as regular laboratory glass or plastic waste, in accordance with your
institution's policies.

Important Considerations:

e Regulatory Compliance: Always adhere to your local, state, and federal regulations for
hazardous waste disposal. Institutional policies may have specific requirements that must be
followed.
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e Avoid Drain Disposal: Do not dispose of HA-1004, or solutions containing it, down the drain.
This can have a negative impact on aquatic life and is often in violation of environmental
regulations.

e Consult Your EHS Office: When in doubt, always consult your institution's Environmental
Health and Safety office for guidance on specific disposal procedures.

By following these procedures, you can ensure the safe and responsible disposal of HA-1004,
contributing to a safe laboratory environment and protecting our ecosystem.

 To cite this document: BenchChem. [Proper Disposal of HA-1004: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663004#ha-1004-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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